Cas no 648899-01-8 (1-Naphthalenesulfonamide, 5-amino-N-(4-fluorophenyl)-)

• Product Name: 1-Naphthalenesulfonamide, 5-amino-N-(4-fluorophenyl)-
• CAS No: 648899-01-8
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 413107
• PubChem ID: 71378129
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, 5-amino-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-amino-N-(4-fluorophenyl)-
• 5-amino-N-(4-fluorophenyl)naphthalene-1-sulfonamide
• 648899-01-8
• DTXSID70800751

• Inchi： 1S/C16H13FN2O2S/c17-11-7-9-12(10-8-11)19-22(20,21)16-6-2-3-13-14(16)4-1-5-15(13)18/h1-10,19H,18H2
• InChI Key： PMYKQQNHAYCJHM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 316.06829
• Monoisotopic Mass: 316.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19